Cas no 158846-22-1 (Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-)
158846-22-1 structure
Product Name:Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
CAS No:158846-22-1
MF:C14H11NO3
MW:241.242043733597
CID:226120
Update Time:2024-01-26
Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]-
- IPO 3006
- Phenol, 4-[(1,3-benzodioxol-5-ylimino)methyl]-
-
- Inchi: 1S/C14H11NO3/c16-12-4-1-10(2-5-12)8-15-11-3-6-13-14(7-11)18-9-17-13/h1-8,16H,9H2
- InChI Key: SWDZHKKFSTUQMQ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C=NC2=CC=C3OCOC3=C2)C=C1
Computed Properties
- Exact Mass: 241.07393
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 451.8±45.0 °C(Predicted)
- PSA: 51.05
- pka: 8.88±0.30(Predicted)
Phenol,4-[(1,3-benzodioxol-5-ylimino)methyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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